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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)thiophenol

Cat. No.: B1304652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
(Trifluoromethoxy)thiophenol. The following procedures are critical for ensuring laboratory

safety and environmental compliance.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-(Trifluoromethoxy)thiophenol
was not readily available. The procedural information provided herein is primarily based on the

SDS for the closely related compound, 3-(Trifluoromethyl)thiophenol. Due to structural

similarities, the handling and disposal protocols are expected to be comparable. However, it is

imperative to handle 3-(Trifluoromethoxy)thiophenol with extreme caution and to consult with

your institution's environmental health and safety (EHS) department for specific guidance.

Key Safety and Physical Data
For quick reference, the following table summarizes the known quantitative data for 3-
(Trifluoromethoxy)thiophenol.
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Property Value

CAS Number 220239-66-7

Molecular Formula C₇H₅F₃OS

Molecular Weight 194.17 g/mol [1]

Predicted Boiling Point 181.1 ± 35.0 °C[1]

Predicted Density 1.363 ± 0.06 g/cm³[1]

GHS Hazard Information
Based on available data, 3-(Trifluoromethoxy)thiophenol is classified with the following

hazards[2]:

Acute Toxicity: Harmful if swallowed or in contact with skin. May be fatal if inhaled.

Skin Corrosion/Irritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye irritation or damage.

Experimental Protocols: Proper Disposal
Procedures
Adherence to the following step-by-step disposal protocol is mandatory to mitigate risks

associated with handling 3-(Trifluoromethoxy)thiophenol.

Immediate Actions and Personal Protective Equipment
(PPE)

Engineering Controls: Always handle this chemical within a certified chemical fume hood to

avoid inhalation of vapors. Ensure that an eyewash station and safety shower are readily

accessible.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.myskinrecipes.com/shop/en/aromatic-ethers/243319-3-trifluoromethoxythiophenol.html
https://www.myskinrecipes.com/shop/en/aromatic-ethers/243319-3-trifluoromethoxythiophenol.html
https://www.myskinrecipes.com/shop/en/aromatic-ethers/243319-3-trifluoromethoxythiophenol.html
https://www.benchchem.com/product/b1304652?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/220239-66-7
https://www.benchchem.com/product/b1304652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Use chemical safety goggles and a face shield.

Clothing: A lab coat or chemical-resistant apron is required. Contaminated clothing should

not be allowed out of the workplace and must be decontaminated or disposed of as

hazardous waste[3].

Spill Management
In the event of a spill:

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Absorb: For small spills, absorb the chemical with an inert, non-combustible material such as

vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material and place it into a designated, labeled, and

sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water. All cleaning materials must also be disposed of as hazardous waste.

Final Disposal Procedure
Waste Collection:

Collect all waste containing 3-(Trifluoromethoxy)thiophenol, including unused product,

contaminated absorbents, and disposable PPE, in a dedicated, properly labeled, and

sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
(Trifluoromethoxy)thiophenol". Include the appropriate hazard pictograms (e.g., acute
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toxicity, skin irritant).

Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as oxidizing agents. The storage location should be a

designated hazardous waste accumulation area.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's licensed

environmental health and safety service. This chemical must be disposed of at an

approved waste disposal plant[3][4]. Do not attempt to dispose of it down the drain or with

general laboratory trash.

You must also consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 3-(Trifluoromethoxy)thiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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